1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (2-tert-butylimidazo[1,2-b]pyridazin-6-yl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H27N5O2/c1-22(2,3)19-15-27-20(23-19)10-9-16(24-27)21(28)26-13-11-25(12-14-26)17-7-5-6-8-18(17)29-4/h5-10,15H,11-14H2,1-4H3
• InChI Key: SQINEKSIPRDTEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

The compound “1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-(2-methoxyphenyl)piperazine” is a complex organic molecule. It contains an imidazo[1,2-b]pyridazine core, which is a bicyclic heterocycle consisting of a pyridazine ring fused with an imidazole ring. This core is substituted at the 2-position with a tert-butyl group and at the 6-position with a carbonyl group. The carbonyl group is further linked to a piperazine ring, which is substituted at the 4-position with a 2-methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of several functional groups, including the imidazo[1,2-b]pyridazine ring, the carbonyl group, the piperazine ring, and the methoxy group. These groups would likely confer specific physical and chemical properties to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazo[1,2-b]pyridazine ring could confer aromaticity, while the carbonyl group could make the molecule polar.

Mechanism of Action

Target of Action

The primary target of this compound is Candida spp. , a type of yeast . This compound has shown potent activity against several multidrug-resistant Candida spp., indicating its potential as an antifungal agent .

Mode of Action

This compound interacts with its target by inhibiting the formation of yeast to mold and ergosterol . Ergosterol is a crucial component of fungal cell membranes, and its inhibition disrupts cell membrane integrity, leading to cell death .

Biochemical Pathways

The compound affects the ergosterol biosynthesis pathway . Specifically, it inhibits Sterol 14-alpha demethylase (CYP51) , a key enzyme in the ergosterol biosynthesis pathway . This inhibition leads to a decrease in ergosterol production, disrupting the fungal cell membrane and causing cell death .

Pharmacokinetics

The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties were analyzed in silico

Result of Action

The compound exhibits potent antifungal activity, with minimum inhibitory concentration ranges from 4 to 16 µg/mL and minimum fungicidal concentration in the range 4‒32 µg/mL . This indicates that the compound is effective at relatively low concentrations. The compound completely inhibits the formation of ergosterol in yeast cells at 2× MIC , leading to the death of the fungal cells.